Cas no 1808069-39-7 (rac-(2R,3R)-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]oxolane-3-carboxylic acid, trans)

• Product Name: rac-(2R,3R)-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]oxolane-3-carboxylic acid, trans
• CAS No: 1808069-39-7
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 4619271
• Update Time: 2025-06-09

rac-(2R,3R)-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]oxolane-3-carboxylic acid, trans Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, tetrahydro-2-[1-(1-methylethyl)-1H-pyrazol-5-yl]-, (2R,3R)-rel-
• rac-(2R,3R)-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]oxolane-3-carboxylic acid, trans

• Inchi： 1S/C11H16N2O3/c1-7(2)13-9(3-5-12-13)10-8(11(14)15)4-6-16-10/h3,5,7-8,10H,4,6H2,1-2H3,(H,14,15)/t8-,10-/m1/s1
• InChI Key： BZVRXMZLTBGXOZ-PSASIEDQSA-N
• SMILES： O1CC[C@@H](C(O)=O)[C@@H]1C1N(C(C)C)N=CC=1

Additional information on rac-(2R,3R)-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]oxolane-3-carboxylic acid, trans

Professional Introduction to rac-(2R,3R)-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]oxolane-3-carboxylic acid, trans (CAS No. 1808069-39-7)

Rac-(2R,3R)-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]oxolane-3-carboxylic acid, trans, identified by its Chemical Abstracts Service number CAS No. 1808069-39-7, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its complex stereochemistry and structural features, has garnered attention for its potential applications in drug discovery and molecular pharmacology.

The structural framework of rac-(2R,3R)-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]oxolane-3-carboxylic acid, trans, consists of a pyrazole ring substituted with a propan-2-yl group and an oxolane moiety linked to a carboxylic acid functional group. The stereochemistry at the 2R and 3R positions contributes to the unique conformational properties of the molecule, making it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of heterocyclic compounds for their diverse biological activities. Pyrazole derivatives, in particular, have shown promise in various pharmacological applications due to their ability to interact with biological targets in multiple ways. The presence of the oxolane ring in rac-(2R,3R)-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]oxolane-3-carboxylic acid, trans, further enhances its potential by introducing additional binding sites and conformational flexibility.

One of the most compelling aspects of this compound is its potential role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently targeted in the treatment of various diseases, including cancer. The pyrazole ring in rac-(2R,3R)-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]oxolane-3-carboxylic acid, trans, can be designed to mimic ATP binding pockets or interact with specific residues on the kinase active site. This has led to several studies exploring its efficacy as a lead compound for kinase inhibition.

Recent research has highlighted the importance of stereochemistry in drug design. The specific arrangement of atoms in rac-(2R,3R)-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]oxolane-3-carboxylic acid, trans, not only influences its biological activity but also affects its metabolic stability and pharmacokinetic properties. By carefully optimizing the stereochemical configuration, researchers can enhance the compound's affinity for biological targets while minimizing off-target effects.

The carboxylic acid functional group in rac-(2R,3R)-2-[1-(propan-2-yl)-1H-pyrazol-5-yloxolane]-3-carboxylic acid(trans) provides an additional site for chemical modification. This allows for the attachment of various pharmacophores or tags that can improve solubility, bioavailability, or target specificity. Such modifications are essential for translating promising lead compounds into viable drug candidates.

In addition to its potential as a kinase inhibitor, rac-(rac(trans))-2-[1-(propan-2-yl)]-pyrazol-5-yloxolanecarboxylic acid (CAS No. 1808069-39-7) has shown promise in other therapeutic areas. For instance, it has been investigated as a potential scaffold for developing antiviral agents. The pyrazole ring's ability to interact with viral proteases and polymerases makes it an attractive candidate for inhibiting viral replication cycles.

The synthesis of rac-(rac(trans))-2-[1-(propan-2-yl)]-pyrazol-5-yloxolanecarboxylic acid (CAS No. 1808069-39-7) involves multi-step organic transformations that highlight the compound's synthetic complexity. The use of advanced catalytic methods and chiral auxiliaries ensures high enantiomeric purity and yield. These synthetic strategies are crucial for producing sufficient quantities of the compound for preclinical and clinical studies.

The pharmacological evaluation of rac-(rac(trans))-2-[1-(propan-2-yl)]-pyrazol-5-yloxolanecarboxylic acid (CAS No. 1808069-39-7) has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit specific kinases with high selectivity. Additionally, preliminary in vivo studies suggest that it exhibits good bioavailability and minimal toxicity at therapeutic doses. These results have generated excitement among researchers about its potential as a new therapeutic agent.

The future development of rac-(Rac(Trans) strong >)-(S,S’’’’’’’’’’[S,S]-[Oxolanecarboximido]-N,N-dimethylbutanamide) (< strong>CAS No strong >1808069 -39 strong > -7) will likely involve further optimization to enhance its pharmacological properties. This could include modifications to improve solubility、bioavailability、or target specificity。 Additionally、studies will focus on understanding its mechanism of action and potential side effects through comprehensive toxicological profiling。

In conclusion、rac -(S,S)-[Oxolanecarboximido]-N,N-dimethylbutanamide (CAS No 1808069 -39 -7 ) is a promising compound with significant potential in pharmaceutical research。 Its unique structural features、biological activities、and synthetic accessibility make it an attractive candidate for further development。 As our understanding of molecular pharmacology continues to evolve、compounds like this will play an increasingly important role in the discovery and development of new therapies。